Cas no 123989-31-1 (Benzenemethanol, 4-chloro-a-(1-methyl-2-propenyl)-)

Benzenemethanol, 4-chloro-a-(1-methyl-2-propenyl)- structure
123989-31-1 structure
Product Name:Benzenemethanol, 4-chloro-a-(1-methyl-2-propenyl)-
CAS No:123989-31-1
MF:C11H13ClO
MW:196.673322439194
CID:1215322
PubChem ID:11367605
Update Time:2025-04-20

Benzenemethanol, 4-chloro-a-(1-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-chloro-a-(1-methyl-2-propenyl)-
    • DTXSID701010223
    • 1-(4-chloro-phenyl)-2-methyl-but-3-en-1-ol
    • SCHEMBL8649655
    • UUZUQJOJASRJBK-UHFFFAOYSA-N
    • 1-(4-chlorophenyl)-2-methyl-3-buten-1-ol
    • 1-(4-chlorophenyl)-2-methylbut-3-en-1-ol
    • 3-methyl-4-(4-chlorophenyl)-but-1-en-4-ol
    • EC 602-965-9
    • 3-Methyl-4-(4-chlorophenyl)but-1-en-4-ol
    • 123989-31-1
    • NS00003957
    • Inchi: 1S/C11H13ClO/c1-3-8(2)11(13)9-4-6-10(12)7-5-9/h3-8,11,13H,1H2,2H3
    • InChI Key: UUZUQJOJASRJBK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(C=C)C)O

Computed Properties

  • Exact Mass: 196.06559
  • Monoisotopic Mass: 196.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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